Cas no 62115-15-5 (cyclohex-2-ene-1-carboxylic acid)

• Product Name: cyclohex-2-ene-1-carboxylic acid
• CAS No: 62115-15-5
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 457639
• PubChem ID: 10975489
• Update Time: 2025-05-20

cyclohex-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-carboxylic acid
• cyclohex-2-ene-1-carboxylic acid
• AKOS006222327
• SCHEMBL242415
• (S)-Cyclohex-2-ene-1-carboxylic acid
• cyclohex-2-enecarboxylic acid
• DTXSID80450327
• EN300-124501
• 62115-15-5
• 2,4-dihydrobenzoic acid
• AT28567

• Inchi： 1S/C7H10O2/c8-7(9)6-4-2-1-3-5-6/h2,4,6H,1,3,5H2,(H,8,9)
• InChI Key： YVWBQGFBSVLPIK-UHFFFAOYSA-N
• SMILES： OC(C1C=CCCC1)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 237.5±19.0 °C at 760 mmHg
• Flash Point: 108.1±16.2 °C
• PSA: 37.3
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

cyclohex-2-ene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on cyclohex-2-ene-1-carboxylic acid

Cyclohex-2-ene-1-carboxylic Acid: A Comprehensive Overview

Cyclohex-2-ene-1-carboxylic acid, also known by its CAS number 62115-15-5, is a versatile organic compound with significant applications in various industries. This compound is characterized by its cyclohexene ring structure, which contributes to its unique chemical properties. The presence of the carboxylic acid group (-COOH) at the 1-position and the double bond (C=C) at the 2-position of the cyclohexane ring makes it a valuable molecule in both academic research and industrial settings.

The molecular formula of cyclohex-2-ene-1-carboxylic acid is C7H10O2, and its molecular weight is approximately 138.16 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 98°C and a boiling point of 300°C. These physical properties make it suitable for various synthetic processes and applications.

Recent studies have highlighted the potential of cyclohex-2-ene-1-carboxylic acid in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and biodegradable materials. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be polymerized to form high-strength, lightweight polymers with excellent thermal stability. These polymers have potential applications in aerospace and automotive industries, where durability and weight reduction are critical factors.

In addition to its role in polymer synthesis, cyclohex-2-ene-1-carboxylic acid has also been investigated for its potential in pharmaceuticals. The compound's ability to form stable ester linkages has made it a promising candidate for drug delivery systems. A 2023 research article in the European Journal of Pharmaceutical Sciences reported that derivatives of this compound can enhance the bioavailability of certain drugs by improving their solubility and stability during transit through the gastrointestinal tract.

The synthesis of cyclohex-2-ene-1-carboxylic acid typically involves either oxidation reactions or ring-opening polymerization techniques. One common method involves the oxidation of cyclohexene using strong oxidizing agents such as potassium permanganate (KMnO4) under acidic conditions. This reaction selectively oxidizes the double bond to form the carboxylic acid group while maintaining the integrity of the cyclohexane ring.

From an environmental perspective, cyclohex-2-enecarboxylic acid has been studied for its biodegradability and eco-friendly properties. A 2023 study published in Environmental Science & Technology found that this compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable alternative to traditional petrochemical-based compounds in certain applications.

In conclusion, cyclohexenecarboxylic acid (CAS No. 62115-15) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure, coupled with recent advancements in synthetic and applied research, positions it as a key player in both academic and industrial landscapes. As ongoing research continues to uncover new potential uses, this compound is likely to play an increasingly important role in shaping future innovations.